Cas no 94217-06-8 (Thiosulfuric acid(H2S2O3), S-[2-imino-1-methyl-2-[(phenylmethyl)amino]ethyl] ester)

• Product name: Thiosulfuric acid(H2S2O3), S-[2-imino-1-methyl-2-[(phenylmethyl)amino]ethyl] ester
• CAS No: 94217-06-8
• MF: C₁₀H₁₄N₂O₃S₂
• MW: 274.359759807587
• CID: 815093
• PubChem ID: 302479

Thiosulfuric acid(H2S2O3), S-[2-imino-1-methyl-2-[(phenylmethyl)amino]ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Thiosulfuric acid(H2S2O3), S-[2-imino-1-methyl-2-[(phenylmethyl)amino]ethyl] ester
• [(1-amino-2-sulfosulfanylpropylidene)amino]methylbenzene
• NSC 187536
• NSC187536
• (2-sulfosulfanylpropanimidoylamino)methylbenzene
• S-(2-(Benzylamino)-2-imino-1-methylethyl) hydrogen thiosulfate
• NSC-187536
• 94217-06-8

• Inchi： InChI=1S/C10H14N2O3S2/c1-8(16-17(13,14)15)10(11)12-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H2,11,12)(H,13,14,15)
• InChI Key： QXROTHHPIPHXIO-UHFFFAOYSA-N
• SMILES： CC(C(=NCC1=CC=CC=C1)N)SS(=O)(=O)O

Computed Properties

• Exact Mass: 274.045
• Monoisotopic Mass: 274.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.38
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.617
• PSA: 123.93000
• LogP: 3.24940